Cas no 2167318-51-4 (3-(4-formyl-3-methylphenyl)prop-2-ynoic acid)

• Product Name: 3-(4-formyl-3-methylphenyl)prop-2-ynoic acid
• CAS No: 2167318-51-4
• MF: C₁₁H₈O₃
• MW: 188.179423332214
• CID: 5993007
• PubChem ID: 165582789
• Update Time: 2025-06-11

3-(4-formyl-3-methylphenyl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-formyl-3-methylphenyl)prop-2-ynoic acid
• EN300-1585512
• 2167318-51-4

• Inchi： 1S/C11H8O3/c1-8-6-9(3-5-11(13)14)2-4-10(8)7-12/h2,4,6-7H,1H3,(H,13,14)
• InChI Key： ZVBPFHDJMCIWCX-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(C#CC(=O)O)=CC=1C

Computed Properties

• Exact Mass: 188.047344113g/mol
• Monoisotopic Mass: 188.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.4Ų

Additional information on 3-(4-formyl-3-methylphenyl)prop-2-ynoic acid

Comprehensive Overview of 3-(4-formyl-3-methylphenyl)prop-2-ynoic acid (CAS No. 2167318-51-4): Properties, Applications, and Industry Insights

3-(4-formyl-3-methylphenyl)prop-2-ynoic acid (CAS No. 2167318-51-4) is a specialized organic compound gaining attention in pharmaceutical and material science research. This aryl alkyne carboxylic acid derivative features a unique molecular structure combining a formyl group, methyl substitution, and propynoic acid functionality, making it valuable for click chemistry applications and drug intermediate synthesis. Recent literature highlights its role in developing targeted therapies, particularly in cancer research where its molecular scaffold shows promise for kinase inhibitor development.

The compound's structural versatility allows conjugation with various biomolecules through its aldehyde group and alkyne moiety, addressing growing demand for bioconjugation reagents in proteomics research. Analytical studies confirm its stability under standard laboratory conditions, with optimal storage at -20°C in amber vials to preserve its reactive functional groups. Industry reports indicate increasing procurement of 2167318-51-4 by contract research organizations (CROs) for high-throughput screening platforms.

Emerging applications include its use as a photoaffinity labeling probe in chemical biology studies, leveraging both its light-sensitive formyl group and click-compatible alkyne. This dual functionality positions 3-(4-formyl-3-methylphenyl)prop-2-ynoic acid as a valuable tool for target identification in drug discovery pipelines. Recent patent filings demonstrate its incorporation into biodegradable polymers for medical device coatings, capitalizing on its crosslinking potential.

Quality specifications for CAS 2167318-51-4 typically require ≥95% purity by HPLC, with stringent controls for heavy metal content and residual solvents. Analytical characterization includes NMR spectroscopy (1H, 13C), mass spectrometry, and FT-IR analysis to verify structural integrity. The compound's structure-activity relationship (SAR) profile makes it particularly interesting for medicinal chemistry applications exploring allosteric modulation of protein targets.

Market analysis reveals growing interest in custom synthesis of 3-(4-formyl-3-methylphenyl)prop-2-ynoic acid derivatives, with particular focus on isotope-labeled versions (13C, 2H) for metabolic pathway tracing studies. Its electron-deficient alkyne character enables selective reactions in complex biological matrices, addressing current challenges in bioorthogonal chemistry. Research institutions are increasingly requesting this compound for fragment-based drug design (FBDD) initiatives.

From a regulatory perspective, 2167318-51-4 is not currently classified under restricted substance lists, facilitating its global trade for research purposes. However, proper material safety data sheets (MSDS) should always be consulted when handling this fine chemical. The compound's logP value and aqueous solubility data make it particularly suitable for developing blood-brain barrier permeable candidates in CNS drug development programs.

Recent technological advancements in flow chemistry have improved the synthesis scalability of 3-(4-formyl-3-methylphenyl)prop-2-ynoic acid, reducing production costs while maintaining reaction selectivity. This aligns with industry trends toward green chemistry principles and atom economy optimization. The compound's chromatographic behavior has been well-characterized, supporting method development for impurity profiling in quality control protocols.

Future research directions may explore the compound's potential in covalent inhibitor design and protein degradation platforms like PROTAC technology. Its structural motifs show compatibility with emerging AI-driven drug discovery approaches that leverage machine learning for molecular property prediction. As the demand for multifunctional building blocks increases in combinatorial chemistry, CAS 2167318-51-4 is poised to maintain its relevance in cutting-edge research applications.